Cas no 885964-20-5 (4'-fluoro-3'-methyl-[1,1'-biphenyl]-4-carbaldehyde)

4'-fluoro-3'-methyl-[1,1'-biphenyl]-4-carbaldehyde structure
885964-20-5 structure
Product Name:4'-fluoro-3'-methyl-[1,1'-biphenyl]-4-carbaldehyde
CAS No:885964-20-5
MF:C14H11ClO
MW:230.689543008804
MDL:MFCD06858721
CID:712015
Update Time:2024-01-31

4'-fluoro-3'-methyl-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxaldehyde,4'-fluoro-3'-methyl-
    • 4-(2-Chloro-3-methylphenyl)benzaldehyde
    • [1,1'-Biphenyl]-4-carboxaldehyde,4'-fluoro-3'-methyl
    • 4-(2-Chloro-4-methylphenyl)benzaldehyde
    • 4-(2-Chloro-5-methylphenyl)benzaldehyde
    • 4-(2-Chloro-6-methylphenyl)benzaldehyde
    • 4-(3-Chloro-2-methylphenyl)benzaldehyde
    • 4'-fluoro-3'-methyl-4-biphenylcarbaldehyde
    • 4'-fluoro-3'-methyl-[1,1'-biphenyl]-4-carbaldehyde
    • 4'-Fluoro-3'-methyl[1,1'-biphenyl]-4-carboxaldehyde
    • MDL: MFCD06858721
    • Inchi: 1S/C14H11ClO/c1-10-3-2-4-13(14(10)15)12-7-5-11(9-16)6-8-12/h2-9H,1H3
    • InChI Key: KIKHZWZBHVIZHZ-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(C2=CC=CC(C)=C2Cl)C=C1

Computed Properties

  • Exact Mass: 230.05000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.12790

4'-fluoro-3'-methyl-[1,1'-biphenyl]-4-carbaldehyde Pricemore >>

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